Cas no 1961308-67-7 (Caldoramide)

Caldoramide structure
Caldoramide structure
Product Name:Caldoramide
CAS No:1961308-67-7
MF:C37H59N5O6
MW:669.894270181656
CID:6644206
PubChem ID:134152487
Update Time:2024-02-05

Caldoramide Chemical and Physical Properties

Names and Identifiers

    • CHEMBL3977111
    • UNII-9QZW82STF4
    • 9QZW82STF4
    • DTXSID901018180
    • 2H-Pyrrol-2-one, 1-(N,N-dimethyl-L-valyl-L-valyl-N-methyl-L-valyl-N-methyl-L-isoleucyl)-1,5-dihydro-4-methoxy-5-(phenylmethyl)-, (5S)-
    • Caldoramide
    • 1961308-67-7
    • CHEBI:227868
    • (2S)-N-[(2S)-1-[[(2S,3S)-1-[(2S)-2-benzyl-3-methoxy-5-oxo-2H-pyrrol-1-yl]-3-methyl-1-oxopentan-2-yl]-methylamino]-3-methyl-1-oxobutan-2-yl]-2-[[(2S)-2-(dimethylamino)-3-methylbutanoyl]amino]-N,3-dimethylbutanamide
    • Inchi: 1S/C37H59N5O6/c1-14-25(8)33(37(47)42-27(28(48-13)21-29(42)43)20-26-18-16-15-17-19-26)41(12)36(46)32(24(6)7)40(11)35(45)30(22(2)3)38-34(44)31(23(4)5)39(9)10/h15-19,21-25,27,30-33H,14,20H2,1-13H3,(H,38,44)/t25-,27-,30-,31-,32-,33-/m0/s1
    • InChI Key: MQACVRQXFMGXAV-VAJPBVADSA-N
    • SMILES: O=C([C@H](C(C)C)N(C)C([C@H](C(C)C)NC([C@H](C(C)C)N(C)C)=O)=O)N(C)[C@H](C(N1C(C=C([C@@H]1CC1C=CC=CC=1)OC)=O)=O)[C@@H](C)CC

Computed Properties

  • Exact Mass: 669.44653462g/mol
  • Monoisotopic Mass: 669.44653462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 16
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 120Ų
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